molecular formula C12H16O2 B8562903 1,4,4a,5,8,8a-Hexahydro-1,4-ethanonaphthalene-5,8-diol CAS No. 118139-30-3

1,4,4a,5,8,8a-Hexahydro-1,4-ethanonaphthalene-5,8-diol

Cat. No.: B8562903
CAS No.: 118139-30-3
M. Wt: 192.25 g/mol
InChI Key: RCESCKSDQKOVCK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,4,4a,5,8,8a-Hexahydro-1,4-ethanonaphthalene-5,8-diol is a useful research compound. Its molecular formula is C12H16O2 and its molecular weight is 192.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

118139-30-3

Molecular Formula

C12H16O2

Molecular Weight

192.25 g/mol

IUPAC Name

tricyclo[6.2.2.02,7]dodeca-4,9-diene-3,6-diol

InChI

InChI=1S/C12H16O2/c13-9-5-6-10(14)12-8-2-1-7(3-4-8)11(9)12/h1-2,5-14H,3-4H2

InChI Key

RCESCKSDQKOVCK-UHFFFAOYSA-N

Canonical SMILES

C1CC2C=CC1C3C2C(C=CC3O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 25.6 g of tricyclo[6.2.2.02,7]dodeca-4,9-diene-3,6-dione in 600 mL of MeOH were added 58.0 g of CeCl3 7H2O. Then, 5.7 g of NaBH4 were portionwise added at 0° C. and the mixture was stirred for 1 h at the same temperature. After evaporation of the solvent the residue was redissolved in EtOAc, it was washed with H2O, dried over MgSO4 and concentrated in vacuo. The crude was again redissolved in EtOAc and triturated with Hept to obtain 27.9 g of the desired compound as mixture of stereoisomers as brownish solid.
Quantity
25.6 g
Type
reactant
Reaction Step One
[Compound]
Name
CeCl3
Quantity
58 g
Type
reactant
Reaction Step One
Name
Quantity
600 mL
Type
solvent
Reaction Step One
Name
Quantity
5.7 g
Type
reactant
Reaction Step Two

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